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Compound of Interest

Compound Name: Solvent yellow 157

Cat. No.: B1590582 Get Quote

Technical Guide: C.I. Solvent Yellow 157
For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document provides a technical overview of the chemical compound C.I. Solvent Yellow
157. The intended audience includes researchers, scientists, and professionals in drug

development. It is important to note that C.I. Solvent Yellow 157 is an industrial solvent dye,

and a comprehensive search of publicly available scientific literature and databases has

yielded no significant information regarding its biological activity, involvement in signaling

pathways, or application in drug development. The information presented herein is for

informational purposes related to its chemical and physical properties.

Chemical Identity and Properties
C.I. Solvent Yellow 157 is a quinoline-based solvent dye known for its brilliant greenish-yellow

hue.[1] Its primary application lies in the coloration of various polymers and materials due to its

high heat resistance and light fastness.

Molecular Formula
The molecular formula for C.I. Solvent Yellow 157 is C₁₈H₇Cl₄NO₂.[1][2]
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The following table summarizes the key quantitative data for C.I. Solvent Yellow 157, also

identified by its chemical name 4,5,6,7-tetrachloro-2-(2-quinolinyl)-1H-indene-1,3(2H)-dione.

Property Value Reference

Molecular Formula C₁₈H₇Cl₄NO₂ [1][2]

Molecular Weight 411.06 g/mol [1]

CAS Registry Number 27908-75-4 [1]

C.I. Number 470180 [3]

Appearance Brilliant green-yellow powder [1]

Melting Point >300 °C [1][3]

Heat Resistance ≥300 °C [4]

Light Fastness (ISO) Good (Grade 7-8) [1][4]

Solubility in Water Insoluble [1]

Synthesis
Manufacturing Process
C.I. Solvent Yellow 157 is synthesized via a condensation reaction between 2-Methylquinoline

and 4,5,6,7-Tetrachloroisobenzofuran-1,3-dione.[1][5] This reaction is a fundamental process in

the formation of quinophthalone dyes.
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Reactants

2-Methylquinoline

Condensation Reaction

4,5,6,7-Tetrachloroisobenzofuran-1,3-dione

C.I. Solvent Yellow 157

Synthesis
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Synthesis workflow for C.I. Solvent Yellow 157.

Representative Experimental Protocol
While a detailed, step-by-step experimental protocol for the industrial synthesis of C.I. Solvent
Yellow 157 is proprietary, a representative laboratory-scale procedure for a similar

condensation reaction can be outlined as follows. This protocol is illustrative and would require

optimization for this specific synthesis.

Reactant Preparation: Equimolar amounts of 2-Methylquinoline and 4,5,6,7-

Tetrachloroisobenzofuran-1,3-dione are prepared.

Solvent Addition: The reactants are added to a suitable high-boiling point solvent, such as

nitrobenzene or a similar inert solvent, in a reaction vessel equipped with a reflux condenser

and a mechanical stirrer.

Reaction Conditions: The mixture is heated to a temperature typically ranging from 180°C to

220°C. The reaction is allowed to proceed under reflux for several hours, with the progress

monitored by techniques such as Thin Layer Chromatography (TLC).

Product Isolation: Upon completion of the reaction, the mixture is cooled to room

temperature. The precipitated solid product is collected by filtration.
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Purification: The crude product is washed with a suitable solvent (e.g., ethanol) to remove

unreacted starting materials and byproducts. Further purification can be achieved by

recrystallization from a high-boiling point solvent like dimethylformamide (DMF) or by

sublimation under reduced pressure.

Drying: The purified C.I. Solvent Yellow 157 is dried in a vacuum oven to remove any

residual solvent.

Industrial Applications
The primary utility of C.I. Solvent Yellow 157 is in the coloration of various materials.[6] Its

excellent thermal stability and lightfastness make it suitable for applications where durability is

required.

Plastics: It is used to color a wide range of plastics, including polystyrene (PS), acrylonitrile

butadiene styrene (ABS), polymethyl methacrylate (PMMA), polycarbonate (PC), and

polyethylene terephthalate (PET).[4][7]

Coatings and Inks: The dye is also utilized in the formulation of solvent-based coatings and

printing inks.[8][9]

Other Applications: Other reported uses include the coloring of fibers, rubbers, waxes, oils,

lubricants, and fuels.[6]

Relevance to Biological Research and Drug
Development
An extensive search of scientific literature reveals a lack of data on the biological activity of C.I.

Solvent Yellow 157. There are no published studies on its interaction with biological systems,

its toxicological profile in a biomedical context, or its potential as a therapeutic agent or a tool in

drug development. Its chemical structure, a chlorinated quinoline derivative, does not

immediately suggest a common pharmacophore, and its insolubility in aqueous media would

present significant challenges for biological applications.

Professionals in drug development and biological research should be aware that while this

compound is well-characterized for its industrial applications, its biological effects are currently
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unknown and unstudied in the public domain. Any consideration of this compound for biological

use would require extensive in vitro and in vivo toxicological and pharmacological evaluation,

starting from foundational studies.
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Chemical & Physical Properties Synthesis Method Industrial Applications Biological Activity Toxicology Studies Drug Development Data

C.I. Solvent Yellow 157
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Information availability for C.I. Solvent Yellow 157.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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